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Compound of Interest

Compound Name: Butyl acid phosphate

Cat. No.: B225604

An In-depth Technical Guide: Safety and Handling Precautions for Butyl Acid Phosphate
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
butyl acid phosphate, a corrosive and combustible liquid used in various industrial
applications, including as a catalyst, curing agent, and surfactant.[1] Due to its hazardous
properties, strict adherence to safety protocols is essential to mitigate risks to personnel and
the environment.

Chemical Identification and Composition

Butyl acid phosphate is typically a mixture of monobutyl and dibutyl phosphate.[1][2][3] It
appears as a pale yellow or colorless liquid with a characteristic odor.[2][4][5] The substance is
corrosive to metals and tissues and is insoluble in water.[4][5]

Table 1: Physical and Chemical Properties
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Property Value Source(s)
Pale yellow / colorless

Appearance L [1][2][4]
liquid

Odor Characteristic [2]

C4H1104P (Monobutyl) /
Molecular Formula _ [2][5]
CsH1004P (Dibutyl)

Specific Gravity 1.120 - 1.145 @ 20-25°C [11121[3]
pH <2 [2]
Flash Point ~110 °C (230 °F) / 193 °C [1][6]
Water Solubility Insoluble / 6 g/l @ 20°C [41151[6]

| Vapor Pressure | 20 hPa @ 160 °C [[6] |

Hazard Identification and Toxicology

Butyl acid phosphate is classified as a corrosive substance that can cause severe skin burns
and eye damage.[7][8] It is also a combustible liquid.[2] Inhalation of mists or vapors can irritate
the respiratory tract, leading to coughing, wheezing, and shortness of breath.[2][7] Ingestion
can cause burns to the mouth and esophagus, nausea, and abdominal pain.[2]

Table 2: GHS Hazard Statements

Hazard Code Statement Source(s)
H302 Harmful if swallowed. [6]
Causes severe skin burns and
H314 [8]
eye damage.
H315 Causes skin irritation. [6]

| H351 | Suspected of causing cancer. |[6][9] |

Table 3: Toxicological Data
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Test Result Species Source(s)
Acute Oral Toxicity
2140 mglkg Rat [2]
(LD50)
Acute Dermal Toxicity )
> 5000 mg/kg Rabbit [2]
(LD50)
Acute Inhalation
20 mg/L/ 1 hr Rat [2]

Toxicity (LC50)

| Aquatic Toxicity (LC50) | > 100 mg/L / 96 hr | Bluegill Sunfish |[2] |

While specific carcinogenicity studies on butyl acid phosphate are limited, its major
metabolite, dibutyl phosphate (DBP), is related to tributyl phosphate (TBP), which is classified
as suspected of causing cancer (Carcinogenicity - Category 2).[10] Therefore, butyl acid
phosphate is also warranted for a cancer hazard classification.[10]

Experimental Protocols

Detailed experimental protocols are not available in the provided safety literature. However, the
toxicological data cited (e.g., LD50) are typically generated using standardized methods. The
following are generalized, representative protocols based on OECD (Organisation for
Economic Co-operation and Development) guidelines for key toxicological endpoints.

Protocol: Acute Oral Toxicity Assessment (Based on
OECD Guideline 423)

o Objective: To determine the acute oral toxicity of butyl acid phosphate following a single
dose.

o Test Animals: Healthy, young adult rats (e.g., Sprague-Dawley strain), typically females, are
used.

¢ Housing: Animals are housed in standard conditions with controlled temperature, humidity,
and a 12-hour light/dark cycle. They have access to standard laboratory diet and water.

e Procedure:
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o Animals are fasted prior to dosing (food, but not water, is withheld).

o Asingle dose of butyl acid phosphate is administered by oral gavage. The starting dose
level is selected from one of four fixed levels (5, 50, 300, and 2000 mg/kg body weight).

o A stepwise procedure is used where the results of dosing a group of three animals
determine the next step (e.g., dosing at a higher or lower level, or stopping the test).

o Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in
skin, fur, eyes, and behavior), and body weight changes for at least 14 days.

o Endpoint: The test allows for the determination of the LD50 and classification of the
substance according to the GHS.

Protocol: Acute Dermal Irritation/Corrosion (Based on
OECD Guideline 404)

o Objective: To assess the potential of butyl acid phosphate to cause skin irritation or
corrosion.

» Test Animals: Healthy, young adult albino rabbits are typically used.
e Procedure:

o The fur is removed from a small patch of skin on the animal's back approximately 24 hours
before the test.

o A measured amount (e.g., 0.5 mL) of the test substance is applied to the test site and
covered with a gauze patch.

o The exposure duration is typically 4 hours. After exposure, the patch and residual
substance are removed.

o Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at
specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

o Endpoint: The degree of skin reaction is scored and evaluated to determine if the substance
IS an irritant or corrosive.
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Exposure to
Butyl Acid Phosphate
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Y y Y
Flush with water & Wipe off, remove clothing, Move to fresh air, Give 2-3 glasses of water,
for 15-30 mins wash with soap & water provide oxygen/CPR if needed DO NOT induce vomiting

Seek Immediate

Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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